Cas no 1016822-12-0 (3-4-(Chlorosulfonyl)-2-methylphenoxypropanoic Acid)

• Product Name: 3-4-(Chlorosulfonyl)-2-methylphenoxypropanoic Acid
• CAS No: 1016822-12-0
• MF: C₁₀H₁₁ClO₅S
• MW: 278.709341287613
• CID: 4567142
• Update Time: 2025-05-23

3-4-(Chlorosulfonyl)-2-methylphenoxypropanoic Acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-Chlorosulfonyl-2-methyl-phenoxy)-propionic acid
• Propanoic acid, 3-[4-(chlorosulfonyl)-2-methylphenoxy]-
• 3-4-(Chlorosulfonyl)-2-methylphenoxypropanoic Acid

• Inchi： 1S/C10H11ClO5S/c1-7-6-8(17(11,14)15)2-3-9(7)16-5-4-10(12)13/h2-3,6H,4-5H2,1H3,(H,12,13)
• InChI Key： DSPOCWCVUVRRPB-UHFFFAOYSA-N
• SMILES： C(O)(=O)CCOC1=CC=C(S(Cl)(=O)=O)C=C1C

Computed Properties

• Exact Mass: 278.001572g/mol
• Monoisotopic Mass: 278.001572g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 278.71g/mol
• XLogP3: 1.8
• Topological Polar Surface Area: 89Ų

Experimental Properties

• Color/Form: Not available
• Density: 1.4±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 435.4±35.0 °C at 760 mmHg
• Flash Point: 217.1±25.9 °C
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

3-4-(Chlorosulfonyl)-2-methylphenoxypropanoic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives 3-phenoxypropionic acids

Additional information on 3-4-(Chlorosulfonyl)-2-methylphenoxypropanoic Acid

3-4-(Chlorosulfonyl)-2-methylphenoxypropanoic Acid: A Comprehensive Overview

3-4-(Chlorosulfonyl)-2-methylphenoxypropanoic Acid, identified by the CAS number 1016822-12-0, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique chemical structure, which includes a chlorosulfonyl group attached to a phenoxypropanoic acid backbone. The presence of the chlorosulfonyl group imparts distinctive chemical properties, making this compound a valuable subject for research in drug development, agrochemicals, and materials science.

The synthesis of 3-4-(Chlorosulfonyl)-2-methylphenoxypropanoic Acid involves a series of multi-step reactions, including nucleophilic substitution and oxidation processes. Recent advancements in synthetic methodologies have enabled researchers to optimize the production of this compound, reducing costs and improving yields. The compound's stability under various conditions has been extensively studied, with findings indicating its resistance to thermal degradation and susceptibility to hydrolysis under specific pH conditions.

In terms of applications, 3-4-(Chlorosulfonyl)-2-methylphenoxypropanoic Acid has shown promise in the development of novel pharmaceutical agents. Studies have demonstrated its potential as an anti-inflammatory agent, with research focusing on its ability to inhibit cyclooxygenase enzymes. Additionally, this compound has been explored for its role in modulating cellular signaling pathways, particularly in the context of neurodegenerative diseases such as Alzheimer's and Parkinson's.

The environmental impact of 3-4-(Chlorosulfonyl)-2-methylphenoxypropanoic Acid is another area of active research. Assessments have been conducted to evaluate its biodegradability and potential toxicity to aquatic organisms. Results suggest that while the compound exhibits moderate biodegradability under aerobic conditions, further studies are required to fully understand its long-term ecological effects.

Recent breakthroughs in computational chemistry have provided deeper insights into the molecular interactions of 3-4-(Chlorosulfonyl)-2-methylphenoxypropanoic Acid. Quantum mechanical modeling has revealed key structural features that contribute to its pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME). These findings are expected to guide future drug design efforts and enhance the compound's therapeutic potential.

In conclusion, 3-4-(Chlorosulfonyl)-2-methylphenoxypropanoic Acid (CAS No. 1016822-12-0) is a versatile compound with a wide range of applications across multiple disciplines. Ongoing research continues to uncover new aspects of its chemical behavior, biological activity, and environmental impact. As advancements in synthetic methods and computational tools progress, this compound is poised to play an increasingly important role in both academic and industrial settings.